Cas no 848917-03-3 (3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate
• CAS No: 848917-03-3
• MF: C₂₅H₁₉FO₆
• MW: 434.413171052933
• CID: 5419474
• PubChem ID: 2036289
• Update Time: 2025-10-28

3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate

• Inchi： 1S/C25H19FO6/c1-14-23(15-8-11-20(29-2)22(12-15)30-3)24(27)18-10-9-16(13-21(18)31-14)32-25(28)17-6-4-5-7-19(17)26/h4-13H,1-3H3
• InChI Key： FINCHXFKXDOAMI-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(OC)C(OC)=C1)C2=O)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 434.11656648g/mol
• Monoisotopic Mass: 434.11656648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate

3-(3,4-Dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate (CAS No: 848917-03-3)

3-(3,4-Dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate, commonly referred to by its CAS number 848917-03-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex molecular structure, which includes a chromene ring system and a benzoate ester group. The presence of these functional groups imparts unique chemical and physical properties that make it valuable for various research and industrial applications.

The molecular structure of this compound is intriguing. The chromene ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring, serves as the core framework. The substituents on this core include a 3,4-dimethoxyphenyl group attached to the chromene ring and a 2-fluorobenzoate ester group. These substituents not only enhance the stability of the molecule but also contribute to its bioactivity. The methoxy groups on the phenyl ring are known to exhibit strong electron-donating effects, which can influence the electronic properties of the molecule and potentially enhance its interaction with biological targets.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. For instance, investigations into its ability to modulate enzyme activity or bind to specific receptors have shown promising results. The presence of the fluoro group in the benzoate ester moiety is particularly interesting, as fluorinated compounds are often associated with improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. Its rigid molecular structure and conjugated system make it a candidate for applications in organic electronics or optoelectronics. For example, researchers have examined its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) or as a component in advanced polymers with tailored optical properties.

The synthesis of 3-(3,4-Dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate involves a series of carefully designed organic reactions. Key steps include the formation of the chromene ring system through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, it can undergo microbial degradation, although further research is needed to fully understand its environmental fate. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, 3-(3,4-Dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-fluorobenzoate (CAS No: 848917-03-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique molecular architecture and functional groups make it an attractive candidate for both fundamental research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.